Cas no 28075-35-6 (Methanesulfonic acid,1,1,1-trifluoro-, 1-cycloocten-1-yl ester)

• Product Name: Methanesulfonic acid,1,1,1-trifluoro-, 1-cycloocten-1-yl ester
• CAS No: 28075-35-6
• MF: C₉H₁₃F₃O₃S
• MW: 258.257932424545
• CID: 264271
• PubChem ID: 5358584
• Update Time: 2025-04-19

Methanesulfonic acid,1,1,1-trifluoro-, 1-cycloocten-1-yl ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid,1,1,1-trifluoro-, 1-cycloocten-1-yl ester
• [(1E)-cycloocten-1-yl] trifluoromethanesulfonate
• 1-Cycloocten-1-yl trifluoromethanesulfonate
• 1-cyclooctenyl triflate
• 1-cyclooctenyltrifluoromethanesulfonate
• AC1NSCSR
• CHEMBL442490
• Cycloocten-1-triflat
• NSC266188
• trifluoromethanesulfonic acid cyclooct-1-enyl ester
• NSC-266188
• cyclooctenyl triflate
• MV8X48L28T
• SCHEMBL12192210
• Methanesulfonic acid, 1,1,1-trifluoro-, 1-cycloocten-1-yl ester
• 28075-35-6
• NSC 266188

• Inchi： 1S/C9H13F3O3S/c10-9(11,12)16(13,14)15-8-6-4-2-1-3-5-7-8/h6H,1-5,7H2/b8-6+
• InChI Key： YLZNQFXAEQJJNR-SOFGYWHQSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1=CCCCCCC1 |t:8|

Computed Properties

• Exact Mass: 258.05379
• Monoisotopic Mass: 258.05374993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 43.37
• LogP: 4.17150